1-(2-Amino-5-mercaptophenyl)-2-bromopropan-1-one
Description
1-(2-Amino-5-mercaptophenyl)-2-bromopropan-1-one is a brominated aromatic ketone featuring a 2-amino-5-mercaptophenyl substituent. The compound’s structure includes a propionyl bromide group attached to a phenyl ring substituted with an amino (-NH₂) group at position 2 and a mercapto (-SH) group at position 3.
Properties
Molecular Formula |
C9H10BrNOS |
|---|---|
Molecular Weight |
260.15 g/mol |
IUPAC Name |
1-(2-amino-5-sulfanylphenyl)-2-bromopropan-1-one |
InChI |
InChI=1S/C9H10BrNOS/c1-5(10)9(12)7-4-6(13)2-3-8(7)11/h2-5,13H,11H2,1H3 |
InChI Key |
VGTFAQODYUXMQC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=O)C1=C(C=CC(=C1)S)N)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Structural Comparison
1-(1,3-Benzodioxol-5-yl)-2-bromopropan-1-one (CAS 52190-28-0)
- Structure: Contains a 1,3-benzodioxole ring (electron-rich due to oxygen atoms) instead of the amino-mercaptophenyl group.
- Molecular Formula : C₁₀H₉BrO₃; Molecular Weight : 273.08 g/mol .
1-(Adamantan-1-yl)-2-bromopropan-1-one (CAS 26525-24-6)
- Structure : Features a bulky adamantane group, imparting high lipophilicity.
- Molecular Formula : C₁₃H₁₉BrO; Molecular Weight : 271.2 g/mol .
- Key Differences :
- Adamantane’s steric bulk may hinder reactions at the ketone or bromide positions.
- Higher lipophilicity could enhance membrane permeability, unlike the target compound’s polar substituents.
Other Brominated Ketones
- (2E)-3-(2-Bromophenyl)-1-(5-bromothiophen-2-yl)prop-2-en-1-one: Contains conjugated enone and brominated aryl groups, enabling π-π interactions and halogen bonding .
Physicochemical Properties
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